Cas no 1351643-37-2 (N-(2H-1,3-benzodioxol-5-yl)methyl-2-{6-(1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}acetamide)
N-(2H-1,3-benzodioxol-5-yl)methyl-2-{6-(1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2H-1,3-benzodioxol-5-yl)methyl-2-{6-(1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}acetamide
- N-(1,3-benzodioxol-5-ylmethyl)-2-(6-pyrazol-1-ylpyridazin-3-yl)sulfanylacetamide
- F1899-2219
- AKOS024618674
- N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}acetamide
- 2-((6-(1H-pyrazol-1-yl)pyridazin-3-yl)thio)-N-(benzo[d][1,3]dioxol-5-ylmethyl)acetamide
- 1351643-37-2
-
- Inchi: 1S/C17H15N5O3S/c23-16(18-9-12-2-3-13-14(8-12)25-11-24-13)10-26-17-5-4-15(20-21-17)22-7-1-6-19-22/h1-8H,9-11H2,(H,18,23)
- InChI Key: QJWAHLUPKHSNLF-UHFFFAOYSA-N
- SMILES: S(C1=CC=C(N=N1)N1C=CC=N1)CC(NCC1C=CC2=C(C=1)OCO2)=O
Computed Properties
- Exact Mass: 369.08956053g/mol
- Monoisotopic Mass: 369.08956053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 485
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 117Ų
N-(2H-1,3-benzodioxol-5-yl)methyl-2-{6-(1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1899-2219-2μmol |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}acetamide |
1351643-37-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1899-2219-5μmol |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}acetamide |
1351643-37-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1899-2219-10μmol |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}acetamide |
1351643-37-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1899-2219-20μmol |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}acetamide |
1351643-37-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1899-2219-1mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}acetamide |
1351643-37-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1899-2219-2mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}acetamide |
1351643-37-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1899-2219-3mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}acetamide |
1351643-37-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1899-2219-4mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}acetamide |
1351643-37-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1899-2219-5mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}acetamide |
1351643-37-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1899-2219-10mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}acetamide |
1351643-37-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(2H-1,3-benzodioxol-5-yl)methyl-2-{6-(1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}acetamide Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-2-{6-(1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}acetamide
N-(2H-1,3-benzodioxol-5-yl)methyl-2-{6-(1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 1351643-37-2): An Overview
N-(2H-1,3-benzodioxol-5-yl)methyl-2-{6-(1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 1351643-37-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of benzodioxole and pyrazole, two important heterocyclic scaffolds with a wide range of biological activities.
The benzodioxole moiety is a well-known structural motif found in various natural products and synthetic compounds, known for its potential in modulating various biological processes. The presence of this moiety in the structure of N-(2H-1,3-benzodioxol-5-yl)methyl-2-{6-(1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}acetamide suggests its potential in interacting with specific biological targets. Similarly, the pyrazole ring is a versatile heterocycle with diverse pharmacological properties, including anti-inflammatory, analgesic, and anticonvulsant activities.
Recent studies have highlighted the importance of N-(2H-1,3-benzodioxol-5-yl)methyl derivatives in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that compounds containing this structural fragment exhibited potent anti-cancer activity against various human cancer cell lines. The researchers found that these compounds could effectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis.
The sulfanyl group (thioether) in N-(2H-1,3-benzodioxol-5-yl)methyl-2-{6-(1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}acetamide adds another layer of complexity to its structure and biological activity. Sulfanyl groups are known to play crucial roles in protein-protein interactions and can modulate the activity of enzymes and receptors. In a recent study published in the European Journal of Medicinal Chemistry, researchers demonstrated that sulfanyl-containing compounds could enhance the binding affinity and selectivity of small molecules to their target proteins, thereby improving their therapeutic potential.
The combination of the benzodioxole, pyrazole, and sulfanyl moieties in N-(2H-1,3-benzodioxol-5-yl)methyl-2-{6-(1H-pyrazol-1-yl)pyridazin-3-y lsulfanyl}acetamide makes it a promising candidate for further investigation. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties, including good solubility, stability, and bioavailability. These properties are essential for ensuring that the compound can effectively reach its target site in the body and exert its intended therapeutic effects.
In addition to its potential as a therapeutic agent, N-(2H-1,3-benzodioxol -5 - yl )m e t h y l - 2 - { 6 - ( 1 H - p y r az o l - 1 - y l ) p y r i d az i n - 3 - y l s u f t h a n y l } acetamide has also been explored for its use as a research tool. Its unique structure and biological activities make it an ideal candidate for studying various biological processes and pathways. For example, researchers have used this compound to investigate the mechanisms underlying inflammation and neurodegeneration.
Furthermore, the synthesis of N-(2H - 1 , 3 - b e n z o d i o x o l - 5 - y l ) m e t h y l - 2 - { 6 - ( 1 H - p y r az o l - 1 - y l ) p y r i d az i n - 3 - y l s u f t h a n y l } acetamide has been optimized to improve yield and purity. A recent study published in Organic Letters described an efficient synthetic route that involves several key steps, including the formation of the benzodioxole ring via a cyclization reaction and the introduction of the pyrazole moiety through a coupling reaction. This optimized synthesis protocol has facilitated large-scale production of the compound for both research and development purposes.
In conclusion, N -( 2 H - 1 , 3 - b e n z o d i o x o l - 5 - y l ) m e t h y l - 2 - { 6 -( 1 H - p y r az o l - 1 - y l ) p y r i d az i n - 3-y ls u f t h a n y l } acetamide (CAS No. 1351643–37–2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation as both a therapeutic agent and a research tool. As research in this area continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in the field.
1351643-37-2 (N-(2H-1,3-benzodioxol-5-yl)methyl-2-{6-(1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)